Cas no 2095-01-4 (1,3-Benzenediamine,4,6-diethyl-2-methyl-)

• Product Name: 1,3-Benzenediamine,4,6-diethyl-2-methyl-
• CAS No: 2095-01-4
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 261180
• PubChem ID: 74979
• Update Time: 2025-04-19

1,3-Benzenediamine,4,6-diethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4,6-diethyl-2-methyl-
• 1-methyl-3,5-diethyl-2,6-phenylenediamine
• 2,6-Diamino-3,5-diethyltoluene
• 2-methyl-4,6-diethyl-1,3-phenylenediamine
• 2-methyl-4,6-diethylphenylene-1,3-diamine
• 3,5-DIETHYLTOLUENE-2,6-DIAMINE
• 4,6-Diaethyl-2-methyl-m-phenylendiamin
• 4,6-diethyl-2-methyl-m-phenylenediamine
• AC1L2MYW
• AC1Q2UAB
• AR-1E9644
• CTK4E5523
• EINECS 218-255-3
• 4,6-diethyl-2-methyl-3-benzenediamine
• Q27237214
• 4,6-diethyl-2-methylbenzene-1,3-diamine
• Toluene-2,6-diamine, 3,5-diethyl-
• SCHEMBL43312
• UNII-0T17THG562
• RQEOBXYYEPMCPJ-UHFFFAOYSA-N
• 2095-01-4
• DIETHYLTOLUENE DIAMINE
• DTXSID4029228
• 3,5-diethyl-2,6-toluene diamine
• 0T17THG562
• NS00009571
• 1,3-Benzenediamine, 4,6-diethyl-2-methyl-
• 4,6-diethyl-2-methyl-1,3-benzenediamine
• Diethyl(methyl)-1,3-benzenediamine
• 1-methyl-3,5-diethyl-2,6-diaminobenzene

• Inchi： 1S/C11H18N2/c1-4-8-6-9(5-2)11(13)7(3)10(8)12/h6H,4-5,12-13H2,1-3H3
• InChI Key： RQEOBXYYEPMCPJ-UHFFFAOYSA-N
• SMILES： NC1C(C)=C(C(CC)=CC=1CC)N

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 2.5

Experimental Properties

• Density: 1.013
• Boiling Point: 314.4°Cat760mmHg
• Flash Point: 170.6°C
• Refractive Index: 1.581
• PSA: 52.04